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Compound of Interest

Compound Name: Calcium oxytetracycline

Cat. No.: B3429065

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of calcium
oxytetracycline in aquaculture research, including its mechanism of action, efficacy against
common pathogens, recommended dosages, and necessary withdrawal periods to ensure food
safety. Detailed experimental protocols for the preparation of medicated feed, administration via
bath treatment, and analysis of tissue residues are also provided.

Mechanism of Action

Oxytetracycline is a broad-spectrum bacteriostatic antibiotic that inhibits protein synthesis in
susceptible bacteria.[1][2][3] It binds to the 30S ribosomal subunit, preventing the attachment of
aminoacyl-tRNA to the ribosomal acceptor (A) site.[1][2] This action effectively blocks the
addition of new amino acids to the growing peptide chain, thereby halting protein synthesis and
inhibiting bacterial growth and multiplication. The host's immune system is then able to
eliminate the inhibited bacteria.

Efficacy Against Key Aquaculture Pathogens

Oxytetracycline has demonstrated efficacy against a wide range of Gram-positive and Gram-
negative bacteria that are pathogenic to aquacultured species. The minimum inhibitory
concentration (MIC) is a key indicator of the antibiotic's potency against a specific pathogen.
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Pathogen Fish Species MIC Range (pg/mL) Reference
Aeromonas hydrophila  Catla 0.25
Aeromonas .

o Multiple 0.09-0.19
salmonicida
Edwardsiella ictaluri Multiple 0.5-64.0
Edwardsiella piscicida  Multiple 0.5-64.0
Edwardsiella tarda Multiple 0.5-64.0
Flavobacterium )

Multiple 0.5-64.0

columnare
Streptococcus iniae Tilapia 0.25-0.50
Streptococcus iniae Multiple 0.5-16.0
Streptococcus )

_ Multiple 05-20
agalactiae
Vibrio spp. Shrimp 1.0-512
Yersinia ruckeri Rainbow Trout 0.5-4.0

Recommended Dosages and Administration

The administration of oxytetracycline in aquaculture is primarily through medicated feed or bath
treatments. The choice of administration route and dosage depends on the fish species, age,
water temperature, and the specific disease being treated.

Oral Administration (Medicated Feed)
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. ] . Dosage (mglkg .
Fish Species Disease . Duration Reference
fish/day)

) Furunculosis,
Salmonids ] ) 55-83 10 days
Septicemia

Bacterial
Channel Catfish Hemorrhagic 55-83 10 days

Septicemia

Tilapia Streptococcosis 50 - 100 14 days

Systemic
Sunshine Bass Bacterial 82.8 10 days
Infections

Systemic
Nile Tilapia Bacterial 82.8 10 days

Infections

Systemic
Bacterial 82.8 10 days
Infections

Summer

Flounder

Systemic
Walleye Bacterial 82.8 10 days
Infections

Systemic
Stinging Catfish Bacterial 80 30 days

Infections

Systemic
Hybrid Catfish Bacterial 50 -
Infections

Bath Administration
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Concentration

Fish Species Duration Frequency Reference
(mglL)

General )

_ _ 100 - 400 1 hour Daily for 10 days

Aquarium Fish

Salmonids & Upto4
20 1 hour )

Others consecutive days

Giant Danio 400 12 hours Daily

Walleye Fry 700 6 hours Single treatment

Tissue Residue and Withdrawal Periods

To ensure consumer safety, it is crucial to observe a withdrawal period after treatment to allow
for the depletion of oxytetracycline residues from the edible tissues of the fish. The withdrawal
period can vary significantly based on the fish species, water temperature, and the dose
administered. The Maximum Residue Limit (MRL) for oxytetracycline in fish muscle is generally
100-200 pg/kg (0.1-0.2 ppm).

. . Water Temp. Withdrawal
Fish Species Dosage . Reference
(°C) Period (days)

) 60 mg/kg/day for
Rainbow Trout 9+0.8 50 - 56
7 days (oral)

o 80 mg/kg for 10
Red Tilapia 27.3+05 17 -18
days (oral)

o 10 ppm for 4
Red Tilapia 27.3+0.7 12.5-16
days (bath)

o 80 mg/kg for 5
Tilapia -

days (oral)
) ) 20 mg/L for 1 21 (single
Various Species -
hour (bath) treatment)
] ) 20 mg/L for 1 60 (multiple
Various Species -
hour (bath) treatments)
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Experimental Protocols
Protocol 1: Preparation of Medicated Feed

Objective: To prepare a homogenous medicated feed with a specified concentration of
oxytetracycline.

Materials:

o Oxytetracycline dihydrate powder (e.g., Terramycin® 200 for Fish)

Standard fish feed pellets

Fish oil or a suitable binder

Accurate scale

Feed mixer

Procedure:

Calculate Dosage: Determine the total biomass of fish to be treated and the target daily
dosage of oxytetracycline (mg/kg of fish).

o Determine Feed Amount: Calculate the total amount of feed required for the treatment period
based on the daily feeding rate of the fish.

» Weigh Oxytetracycline: Accurately weigh the required amount of oxytetracycline powder.

o Coat Feed: In a feed mixer, lightly coat the fish feed pellets with fish oil. The oil acts as a
binder for the antibiotic powder.

o Add Oxytetracycline: Gradually add the weighed oxytetracycline powder to the oil-coated
pellets while the mixer is running.

e Mix Thoroughly: Continue mixing for at least 10-15 minutes to ensure a uniform distribution
of the medication on the feed.

o Storage: Store the medicated feed in a cool, dry place away from direct sunlight.
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Preparation of Medicated Feed

Coat Feed with Binder

I
»| Add Oxytetracycline to Feed

Weigh Oxytetracycline

A4

A4

Mix Thoroughly Store Medicated Feed

v

Calculate Dosage & Feed Amount

Bath Treatment Protocol

Prepare Treatment Tank H Calculate & Weigh OTC H Dissolve OTC }—>‘ Add OTC to Tank H Transfer Fish H Monitor During Treatment H Return Fish to Holding Tank
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HPLC Analysis Workflow

Sample Homogenization
& Extraction

l

Centrifugation

'

Solid-Phase Extraction (SPE)
Cleanup

l

Elution & Reconstitution

'

HPLC Injection & Separation

'

Detection & Quantification
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Oxytetracycline Mechanism of Action

Oxytetracycline

Binds to

30S Ribosomal Subunit fysldels Aminoacyl-tRNA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Calcium
Oxytetracycline in Aquaculture Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3429065#applications-of-calcium-oxytetracycline-in-
aquaculture-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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